Cas no 113100-55-3 (3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid)

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid structure
113100-55-3 structure
Product Name:3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
CAS No:113100-55-3
MF:C7H7F3N2O2
MW:208.137892007828
MDL:MFCD07357370
CID:891103
PubChem ID:14329434
Update Time:2025-04-19

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-METHYL-1-(2,2,2-TRIFLUORO-ETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
    • 3-methyl-1-(2,2,2-trifluoroethyl)pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(2,2,2-trifluoroethyl)-
    • 3-METHYL-1-(2,2,2-TRIFLUOROETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
    • AG-B-97417
    • AGN-PC-0012Q8
    • CTK7J0454
    • MolPort-000-894-806
    • SBB036276
    • AKOS B030777
    • 3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
    • MDL： MFCD07357370
    • Inchi： 1S/C7H7F3N2O2/c1-4-5(6(13)14)2-12(11-4)3-7(8,9)10/h2H,3H2,1H3,(H,13,14)
    • InChI Key： CHTJYARIOYPNAG-UHFFFAOYSA-N
    • SMILES： FC(CN1C=C(C(=O)O)C(C)=N1)(F)F

Computed Properties

  • Exact Mass: 208.04600
  • Monoisotopic Mass: 208.04596196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12000
  • LogP: 1.45200

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Security Information

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB500589-100 mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
 113100-55-3
100MG
 €354.00 2022-03-01
abcr
AB500589-250 mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
 113100-55-3
250MG
 €475.60 2022-03-01
abcr
AB500589-500 mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
 113100-55-3
500MG
 €620.10 2022-03-01
abcr
AB500589-1 g
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
 113100-55-3
1g
 €841.90 2022-03-01
abcr
AB500589-2 g
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
 113100-55-3
2g
 €1,108.00 2022-03-01
TRC
B487298-10mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
 113100-55-3
10mg
 $ 50.00 2022-06-07
TRC
B487298-50mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
 113100-55-3
50mg
 $ 185.00 2022-06-07
TRC
B487298-100mg
3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid
 113100-55-3
100mg
 $ 295.00 2022-06-07
Enamine
EN300-105560-0.05g
3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
 113100-55-3 95.0%
0.05g
 $122.0 2025-02-21
Enamine
EN300-105560-0.1g
3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
 113100-55-3 95.0%
0.1g
 $182.0 2025-02-21

3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid Related Literature

Related Categories

113100-55-3 (3-Methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic Acid) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd